Cas no 945217-56-1 (3-methyl-1H,4H,5H,6H-pyrrolo[3,4-c]pyrazole)

• Product Name: 3-methyl-1H,4H,5H,6H-pyrrolo[3,4-c]pyrazole
• CAS No: 945217-56-1
• MF: C₆H₉N₃
• MW: 123.155760526657
• MDL: MFCD16658458
• CID: 823608
• PubChem ID: 55287365
• Update Time: 2024-10-25

3-methyl-1H,4H,5H,6H-pyrrolo[3,4-c]pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-1,4,5,6-tetrahydropyrrolo[3,4-c]pyrazole
• 1,4,5,6-tetrahydro-3-methyl-Pyrrolo[3,4-c]pyrazole
• 3-Methyl-1,4,5,6-tetrahydro-pyrrolo[3,4-c]pyrazole
• 3-methyl-2,4,5,6-tetrahydropyrrolo[3,4-c]pyrazole
• 1,4,5,6-Tetrahydro-3-methylpyrrolo[3,4-c]pyrazole (ACI)
• 3-Methyl-1H,4H,5H,6H-pyrrolo[3,4-c]pyrazole
• 945217-56-1
• VMB21756
• CS-0053873
• MFCD16658458
• DA-19474
• SCHEMBL1705256
• SCHEMBL17162823
• DTXSID10717495
• PB18158
• AKOS006356870
• 3-methyl-1H,4H,5H,6H-pyrrolo[3,4-c]pyrazole

• MDL： MFCD16658458
• Inchi： 1S/C6H9N3/c1-4-5-2-7-3-6(5)9-8-4/h7H,2-3H2,1H3,(H,8,9)
• InChI Key： BRIYFUKTRQTBLR-UHFFFAOYSA-N
• SMILES： N1=C(C)C2CNCC=2N1

Computed Properties

• Exact Mass: 123.079647300g/mol
• Monoisotopic Mass: 123.079647300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 40.7Ų